1,1-Dimethylethyl 4-{[(6-bromo-3-pyridinyl)amino]carbonyl}-1-piperidinecarboxylate

• Molecular Formula: C16H22BrN3O3
• Molecular Weight: 384.27 g/mol
• IUPAC Name: tert-butyl 4-[(6-bromopyridin-3-yl)carbamoyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H22BrN3O3/c1-16(2,3)23-15(22)20-8-6-11(7-9-20)14(21)19-12-4-5-13(17)18-10-12/h4-5,10-11H,6-9H2,1-3H3,(H,19,21)
• InChI Key: NTQAFTLNCHFHML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(=O)NC2=CN=C(C=C2)Br

Description

1,1-Dimethylethyl 4-{[(6-bromo-3-pyridinyl)amino]carbonyl}-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C16H22BrN3O3 and its molecular weight is 384.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

TBTU (2.86 g, 8.9 mmol) and diisopropylethylamine (1.55 mL, 8.9 mmol) were added to a mixture of 1-{[(1,1-dimethylethyl)oxy]carbonyl}-4-piperidinecarboxylic acid (1.35 g, 5.9 mmol) in DMF (20 mL) at ambient temperature. The mixture was stirred at ambient temperature for 1 h, charged with 6-bromo-3-pyridinamine (1.13 g, 6.5 mmol), then stirred at 50° C. overnight. The mixture was cooled to ambient temperature, charged with water (200 mL), and extracted with EtOAc. The organics were dried over MgSO4, filtered, and the filtrate was concentrated. The crude product was purified by chromatography on a silica gel column using 0 to 50% EtOAc/hexanes to give 1.75 g (77%) of 1,1-dimethylethyl 4-{[(6-bromo-3-pyridinyl)amino]carbonyl}-1-piperidinecarboxylate as an off-white solid. 1H NMR (400 MHz, CDCl3): δ 8.32 (d, 1H, J=2.7 Hz), 8.07 (dd, 1H, Ja=8.6 Hz, Jb=2.8 Hz), 7.44-7.39 (m, 2H), 4.16 (bs, 2H), 2.90-2.65 (m, 2H), 2.45-2.35 (m, 1H), 1.95-1.80 (m, 2H), 1.79-1.65 (m, 2H), 1.44 (s, 9H); LRMS (ESI), m/z 384 (M+H).